Cas no 2034426-51-0 (1-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)azetidin-3-yl]-4-phenyltriazole)

1-[1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)azetidin-3-yl]-4-phenyltriazole is a structurally complex heterocyclic compound featuring a triazole core linked to a phenyl group and a sulfonylated azetidine moiety. The 2,3-dihydro-1,4-benzodioxin ring system enhances its potential as a pharmacophore, contributing to improved binding affinity and metabolic stability. The compound's rigid azetidine scaffold and sulfonyl group may facilitate selective interactions with biological targets, making it a promising candidate for medicinal chemistry applications. Its modular design allows for further derivatization, offering versatility in drug discovery. The presence of both aromatic and heterocyclic elements suggests potential utility in developing small-molecule inhibitors or modulators for enzyme or receptor-based therapies.
1-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)azetidin-3-yl]-4-phenyltriazole structure
2034426-51-0 structure
Product Name:1-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)azetidin-3-yl]-4-phenyltriazole
CAS No:2034426-51-0
MF:C19H18N4O4S
MW:398.435622692108
CID:5376214
Update Time:2025-06-08

1-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)azetidin-3-yl]-4-phenyltriazole Chemical and Physical Properties

Names and Identifiers

    • 1-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)azetidin-3-yl]-4-phenyltriazole
    • Inchi: 1S/C19H18N4O4S/c24-28(25,16-6-7-18-19(10-16)27-9-8-26-18)22-11-15(12-22)23-13-17(20-21-23)14-4-2-1-3-5-14/h1-7,10,13,15H,8-9,11-12H2
    • InChI Key: WFVPJMUCXLJVRX-UHFFFAOYSA-N
    • SMILES: N1(C2CN(S(C3=CC=C4OCCOC4=C3)(=O)=O)C2)C=C(C2=CC=CC=C2)N=N1

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1-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)azetidin-3-yl]-4-phenyltriazole Related Literature

Additional information on 1-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)azetidin-3-yl]-4-phenyltriazole

1-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)azetidin-3-yl]-4-phenyltriazole (CAS No. 2034426-51-0): A Comprehensive Overview

1-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)azetidin-3-yl]-4-phenyltriazole (CAS No. 2034426-51-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications in various disease areas. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

The chemical structure of 1-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)azetidin-3-yl]-4-phenyltriazole is composed of a triazole ring linked to an azetidine moiety, which is further substituted with a 2,3-dihydrobenzodioxine sulfonamide group. The triazole ring is known for its high stability and bioavailability, making it a valuable scaffold in drug design. The azetidine moiety adds conformational rigidity and enhances the compound's pharmacological properties. The 2,3-dihydrobenzodioxine sulfonamide group contributes to the compound's solubility and binding affinity to target proteins.

The molecular formula of this compound is C19H18N4O5S, with a molecular weight of 406.43 g/mol. It is a white crystalline solid with a melting point of approximately 185°C. The compound exhibits good solubility in organic solvents such as DMSO and ethanol but has limited solubility in water.

Synthesis Methods

The synthesis of 1-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)azetidin-3-yl]-4-phenyltriazole involves several key steps. One common approach is to start with the preparation of the azetidine derivative by reacting an appropriate azetidine precursor with a 2,3-dihydrobenzodioxine sulfonamide reagent. The resulting intermediate is then coupled with a phenyltriazole moiety using standard coupling reactions such as copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC). This method provides high yields and good purity of the final product.

An alternative synthetic route involves the use of microwave-assisted synthesis to enhance reaction efficiency and reduce reaction times. This approach has been shown to improve the yield and purity of the compound while minimizing side reactions and impurities.

Biological Activities and Therapeutic Potential

1-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)azetidin-3-yl]-4-phenyltriazole has been studied for its potential therapeutic applications in various disease areas. One of the most promising areas is its use as an anti-inflammatory agent. Recent studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

Clinical Trials and Future Prospects

The promising preclinical results have led to the initiation of clinical trials to evaluate the safety and efficacy of 1-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)azetidin-3-yl]-4-phenyltriazole. Phase I clinical trials are currently underway to assess the pharmacokinetics and safety profile of the compound in healthy volunteers. Preliminary data suggest that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses.

If these initial trials are successful, further clinical studies will be conducted to evaluate its therapeutic potential in patients with inflammatory diseases and cancer. The development of this compound as a novel therapeutic agent holds significant promise for improving patient outcomes in these disease areas.

Conclusion

1-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)azetidin-3-yl]-4-phenyltriazole (CAS No. 2034426-51-0) is a promising compound with unique structural features that contribute to its biological activities and therapeutic potential. Its anti-inflammatory and anticancer properties make it a valuable candidate for further development in pharmaceutical research. Ongoing clinical trials will provide crucial insights into its safety and efficacy, paving the way for potential future applications in clinical practice.

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